![molecular formula C22H29N3O6S2 B300418 2-[2-ethoxy(methylsulfonyl)anilino]-N-[4-(1-piperidinylsulfonyl)phenyl]acetamide](/img/structure/B300418.png)
2-[2-ethoxy(methylsulfonyl)anilino]-N-[4-(1-piperidinylsulfonyl)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[2-ethoxy(methylsulfonyl)anilino]-N-[4-(1-piperidinylsulfonyl)phenyl]acetamide, also known as EMA401, is a small molecule drug that is being researched for its potential use in the treatment of chronic pain. It was first developed by Spinifex Pharmaceuticals in Australia and is currently being studied by Novartis.
Mechanism of Action
2-[2-ethoxy(methylsulfonyl)anilino]-N-[4-(1-piperidinylsulfonyl)phenyl]acetamide works by blocking the activity of the angiotensin II type 2 receptor, which is involved in pain signaling. By blocking this receptor, this compound may be able to reduce the transmission of pain signals and alleviate chronic pain.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the activity of the angiotensin II type 2 receptor, which is involved in pain signaling. It has also been shown to reduce the release of inflammatory cytokines, which are involved in the development of chronic pain.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-[2-ethoxy(methylsulfonyl)anilino]-N-[4-(1-piperidinylsulfonyl)phenyl]acetamide is that it has been shown to be effective in reducing chronic pain in animal models. However, one of the limitations of this drug is that it has not yet been tested in humans, so its safety and efficacy in humans is not yet known.
Future Directions
There are several future directions for research on 2-[2-ethoxy(methylsulfonyl)anilino]-N-[4-(1-piperidinylsulfonyl)phenyl]acetamide. One area of research is to study the safety and efficacy of this drug in humans. Another area of research is to explore the potential use of this compound in the treatment of other types of chronic pain, such as neuropathic pain. Additionally, researchers may explore the use of this compound in combination with other drugs for the treatment of chronic pain.
Synthesis Methods
The synthesis of 2-[2-ethoxy(methylsulfonyl)anilino]-N-[4-(1-piperidinylsulfonyl)phenyl]acetamide involves several steps, including the reaction of 2-ethoxyaniline with methylsulfonyl chloride to form 2-ethoxy(methylsulfonyl)aniline. This compound is then reacted with 4-(1-piperidinylsulfonyl)phenylacetic acid to form this compound.
Scientific Research Applications
2-[2-ethoxy(methylsulfonyl)anilino]-N-[4-(1-piperidinylsulfonyl)phenyl]acetamide is being studied for its potential use in the treatment of chronic pain. It is believed to work by blocking the activity of a protein called the angiotensin II type 2 receptor, which is involved in pain signaling.
properties
Molecular Formula |
C22H29N3O6S2 |
---|---|
Molecular Weight |
495.6 g/mol |
IUPAC Name |
2-(2-ethoxy-N-methylsulfonylanilino)-N-(4-piperidin-1-ylsulfonylphenyl)acetamide |
InChI |
InChI=1S/C22H29N3O6S2/c1-3-31-21-10-6-5-9-20(21)25(32(2,27)28)17-22(26)23-18-11-13-19(14-12-18)33(29,30)24-15-7-4-8-16-24/h5-6,9-14H,3-4,7-8,15-17H2,1-2H3,(H,23,26) |
InChI Key |
RUOHTOBKKIOHCD-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=CC=C1N(CC(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCCCC3)S(=O)(=O)C |
Canonical SMILES |
CCOC1=CC=CC=C1N(CC(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCCCC3)S(=O)(=O)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.